Cas no 1212076-03-3 (Benzyl trans-(3-aminocyclohexyl)methylcarbamate)

• Product name: Benzyl trans-(3-aminocyclohexyl)methylcarbamate
• CAS No: 1212076-03-3
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 1074069
• PubChem ID: 46172888

Benzyl trans-(3-aminocyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl trans-(3-aminocyclohexyl)methylcarbamate
• Benzyl N-[[(1R,3R)-3-aminocyclohexyl]methyl]carbamate
• 1212076-03-3

• MDL： MFCD12022633
• Inchi： InChI=1S/C15H22N2O2/c16-14-8-4-7-13(9-14)10-17-15(18)19-11-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11,16H2,(H,17,18)/t13-,14-/m1/s1
• InChI Key： WRCZYLBCTOEROR-ZIAGYGMSSA-N
• SMILES： N[C@H]1C[C@@H](CCC1)CNC(OCC2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų